Cas no 155749-51-2 (1,4-Oxazepin-5(2H)-one, tetrahydro-2,7-dimethyl-, (2R,7S)-)

• Product Name: 1,4-Oxazepin-5(2H)-one, tetrahydro-2,7-dimethyl-, (2R,7S)-
• CAS No: 155749-51-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 3800678
• PubChem ID: 14921425
• Update Time: 2025-04-22

1,4-Oxazepin-5(2H)-one, tetrahydro-2,7-dimethyl-, (2R,7S)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepin-5(2H)-one, tetrahydro-2,7-dimethyl-, (2R,7S)-
• rac-(2R,7S)-2,7-dimethyl-1,4-oxazepan-5-one, cis
• (2R,7S)-2,7-dimethyl-1,4-oxazepan-5-one
• Rac-(2r,7s)-2,7-dimethyl-1,4-oxazepan-5-one
• 155749-51-2
• CHEMBL4522219
• AKOS006356040
• EN300-301591
• starbld0001782
• Z2517425886

• Inchi： 1S/C7H13NO2/c1-5-3-7(9)8-4-6(2)10-5/h5-6H,3-4H2,1-2H3,(H,8,9)/t5-,6+/m0/s1
• InChI Key： UJXSVHMLTCSBEC-NTSWFWBYSA-N
• SMILES： O1[C@@H](C)CC(=O)NC[C@H]1C

Computed Properties

• Exact Mass: 143.094628657Da
• Monoisotopic Mass: 143.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines